Cas no 1211539-49-9 (2-Amino-5-methoxynicotinonitrile)

• Product Name: 2-Amino-5-methoxynicotinonitrile
• CAS No: 1211539-49-9
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 4899054
• Update Time: 2025-05-21

2-Amino-5-methoxynicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-methoxynicotinonitrile

• Inchi： 1S/C7H7N3O/c1-11-6-2-5(3-8)7(9)10-4-6/h2,4H,1H3,(H2,9,10)
• InChI Key： QHYYBBQACQGGMV-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C(C#N)=C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 0.7
• Topological Polar Surface Area: 71.9

Additional information on 2-Amino-5-methoxynicotinonitrile

Introduction to 2-Amino-5-methoxynicotinonitrile (CAS No: 1211539-49-9)

2-Amino-5-methoxynicotinonitrile, identified by the Chemical Abstracts Service Number (CAS No) 1211539-49-9, is a significant intermediate in the field of pharmaceutical chemistry and agrochemical research. This compound, featuring a nitrile group and an amino substituent in a pyridine backbone, has garnered attention due to its versatile structural properties and potential applications in drug discovery. The presence of both electron-withdrawing and electron-donating groups makes it a valuable scaffold for synthesizing bioactive molecules.

The molecular structure of 2-Amino-5-methoxynicotinonitrile consists of a pyridine ring substituted at the 2-position with an amino group (-NH₂) and at the 5-position with a methoxy group (-OCH₃). This arrangement imparts unique reactivity, enabling various chemical transformations that are useful in medicinal chemistry. The nitrile group (-CN) further enhances its utility as a precursor for more complex heterocyclic compounds, which are prevalent in modern pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological potential of nicotinonitrile derivatives. Studies have demonstrated that modifications in the pyridine ring, such as the introduction of amino and methoxy groups, can significantly alter the biological activity of these compounds. For instance, derivatives of nicotinonitrile have shown promise in inhibiting enzymes involved in inflammatory pathways, making them candidates for therapeutic applications.

One notable area of research involves the use of 2-Amino-5-methoxynicotinonitrile as a building block for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By designing molecules that selectively target specific kinases, researchers aim to develop treatments with improved efficacy and reduced side effects. The structural features of 2-Amino-5-methoxynicotinonitrile make it an attractive candidate for such endeavors, as it can be easily functionalized to interact with the active sites of kinases.

Another emerging field where 2-Amino-5-methoxynicotinonitrile has shown promise is in the development of antimicrobial agents. With increasing concerns about antibiotic resistance, there is a pressing need for novel antimicrobial compounds. Nicotinonitrile derivatives have exhibited activity against a range of bacterial and fungal pathogens, suggesting their potential as alternatives to conventional antibiotics. The mechanism of action often involves disruption of essential cellular processes, such as DNA replication or metabolic pathways.

The synthesis of 2-Amino-5-methoxynicotinonitrile typically involves multi-step organic reactions, starting from commercially available pyridine derivatives. Common synthetic routes include nucleophilic substitution reactions to introduce the amino and methoxy groups, followed by cyanation to incorporate the nitrile moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In addition to its pharmaceutical applications, 2-Amino-5-methoxynicotinonitrile has found utility in agrochemical research. Pyridine-based compounds are widely used in pesticides and herbicides due to their ability to interact with biological targets in pests. By modifying the pyridine core with functional groups like amino and methoxy, researchers can develop compounds that are more effective at controlling agricultural pests while minimizing environmental impact.

The chemical reactivity of 2-Amino-5-methoxynicotinonitrile allows for further derivatization into a variety of pharmacologically relevant molecules. For example, it can be converted into amides or esters by reacting with carboxylic acids or acid chlorides. These derivatives can then be explored for their biological activity using high-throughput screening techniques. Such approaches have led to the discovery of several lead compounds that are being advanced into clinical development.

Recent studies have also highlighted the importance of stereochemistry in nicotinonitrile derivatives. The configuration around chiral centers can significantly influence biological activity, making it essential to synthesize enantiomerically pure forms of these compounds. Techniques such as asymmetric synthesis and chiral resolution have been employed to achieve high enantiomeric purity, which is critical for drug development.

The role of computational chemistry in designing novel derivatives of 2-Amino-5-methoxynicotinonitrile cannot be overstated. Molecular modeling software allows researchers to predict the binding modes of these compounds to biological targets, thereby guiding the design process towards more effective molecules. This integration of experimental and computational approaches has accelerated the discovery pipeline for new bioactive agents.

In conclusion,2-Amino-5-methoxynicotinonitrile (CAS No: 1211539-49-9) is a versatile intermediate with significant potential in pharmaceutical and agrochemical research. Its unique structural features enable diverse chemical transformations, making it a valuable scaffold for synthesizing bioactive molecules. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern chemical biology.